Cas no 145149-48-0 (N-Boc-DL-phenylalaninol)

• Product Name: N-Boc-DL-phenylalaninol
• CAS No: 145149-48-0
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• MDL: MFCD01457313
• CID: 136895
• PubChem ID: 545866
• Update Time: 2025-05-20

N-Boc-DL-phenylalaninol Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1-hydroxy-3-phenylpropan-2-yl)carbamate
• N-tert-Butoxycarbonyl-DL-phenylalaninol
• N-(tert-Butoxycarbonyl)-DL-phenylalaninol
• BOC-DL-PHENYLALANINOL
• Carbamic acid,N-[1-(hydroxymethyl)-2-phenylethyl]-, 1,1-dimethylethyl ester
• N-[1-(hydroxymethyl)-2-phenylethyl]Carbamic acid 1,1-dimethylethyl ester
• N-BOC-DL-PHENYLALANINOL
• 2-(tert-Butoxycarbonylamino)-3-phenyl-1-propanol
• BOC-DL-Phe-OL
• L-PHENYLALANINOL
• N-BOC-D
• tert-butyl N-(1-hydroxy-3-phenylpropan-2-yl)carbamate
• Boc-Phenylalaninol
• N-Boc-D/L-phenylalaninol
• Boc-D-Phe-ol
• Boc-Phe-ol
• (S)-(-)-(tert-Butoxycarbonylamino)-3-phenyl-1-propanol
• LDKDMDVMMCXTMO-UHFFFAOYSA-N
• SCHEMBL1529562
• N-Boc- D-phenylalaninol
• DTXSID90338006
• A808330
• tert-butyl 1-hydroxy-3-phenylpropan-2-ylcarbamate
• (1-Hydroxymethyl-2-phenylethyl)-carbamic acid tert.-butyl ester
• AMY22213
• SY003751
• (1-Hydroxymethyl-2-phenyl-ethyl)-carbamic acid-tert-butyl ester
• Boc-L-Phenylalaninol;L-(-)-BOC-Phenylalaninol; BOC-(S)-2-Amino-3-phenyl-1-propanol
• N-(t-butyloxycarbonyl)-(DL)-phenylalaninol
• tert-Butyl(1-hydroxy-3-phenylpropan-2-yl)carbamate
• MFCD01457313
• N-(1-hydroxy-3-phenylpropan-2-yl)carbamic acid tert-butyl ester
• FT-0602010
• SY006461
• AKOS016344675
• SY014914
• tert-butyl N-(1-oxidanyl-3-phenyl-propan-2-yl)carbamate
• AKOS000280655
• EN300-1228915
• Boc-D-Phenylalaninol;Boc-D-Phe-ol
• PD196062
• (1-Hydroxymethyl-2-phenyl-ethyl)-carbamic acid tert-butyl ester
• B3269
• 145149-48-0
• BB 0263073
• FT-0642620
• CS-W002775
• FT-0697690
• A22802
• 2-(t-butoxycarbonylamino)-3-phenylpropan-1-ol
• AS-19003
• AC-24152
• (R)-2-(Boc-amino)-3-phenyl-1-propanol;(R)-(+)-2-(tert-Butoxycarbonylamino)-3-phenyl-1-propanol;(R)-tert-butyl 1-hydroxy-3-phenylpropan-2-ylcarbamate
• DB-063589
• N-Boc-DL-phenylalaninol

• MDL： MFCD01457313
• Inchi： 1S/C14H21NO3/c1-14(2,3)18-13(17)15-12(10-16)9-11-7-5-4-6-8-11/h4-8,12,16H,9-10H2,1-3H3,(H,15,17)
• InChI Key： LDKDMDVMMCXTMO-UHFFFAOYSA-N
• SMILES： O(C(NC(CO)CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.15200
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 2.3

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 85.0 to 90.0 deg-C
• Boiling Point: 410.1℃ at 760 mmHg
• Flash Point: 201.8℃
• PSA: 58.56000
• LogP: 2.50560

N-Boc-DL-phenylalaninol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on N-Boc-DL-phenylalaninol

Professional Introduction to Compound with CAS No. 145149-48-0 and Product Name: N-Boc-DL-phenylalaninol

The compound with the CAS number 145149-48-0 and the product name N-Boc-DL-phenylalaninol represents a significant advancement in the field of pharmaceutical chemistry and biochemical research. This compound, featuring a protected form of DL-phenylalanine, has garnered considerable attention due to its versatile applications in synthetic organic chemistry, drug development, and enzymatic studies. The N-Boc (tert-butoxycarbonyl) protecting group on the amino acid side chain enhances stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, N-Boc-DL-phenylalaninol has been extensively studied for its role in peptidomimetic chemistry and as a precursor in the synthesis of protease inhibitors. The unique structural properties of this compound allow for selective modifications, enabling researchers to tailor molecular architectures for specific biological targets. For instance, modifications at the phenylalanine residue can lead to the development of novel compounds with enhanced binding affinity to therapeutic targets, such as serine proteases involved in inflammatory pathways.

One of the most compelling aspects of N-Boc-DL-phenylalaninol is its utility in the development of enantiomerically pure compounds. The presence of both L and D enantiomers (DL) provides flexibility in synthetic routes, allowing chemists to explore different stereoisomers for optimal biological activity. This is particularly relevant in drug discovery, where enantiomeric purity can significantly influence pharmacokinetic properties and therapeutic efficacy. Recent studies have demonstrated that derivatives of N-Boc-DL-phenylalaninol exhibit promising activity as inhibitors of matrix metalloproteinases (MMPs), which are key enzymes involved in tissue degradation and repair processes.

The N-Boc protecting group on the amino group is strategically employed to prevent unwanted side reactions during synthetic processes. This protection-deprotection strategy is a cornerstone of modern peptide synthesis, allowing for stepwise assembly of complex peptide chains without interference from functional group reactivity. The stability provided by the Boc group ensures that N-Boc-DL-phenylalaninol remains a reliable building block in multi-step synthetic routes, facilitating the production of high-value pharmaceutical intermediates.

Advances in computational chemistry have further enhanced the utility of N-Boc-DL-phenylalaninol by enabling precise modeling of its interactions with biological targets. Molecular docking studies have revealed that modifications to the phenyl ring can fine-tune binding affinities and selectivity profiles. For example, incorporation of electron-withdrawing or electron-donating groups has been shown to modulate interactions with specific protease active sites, paving the way for next-generation therapeutics targeting diseases such as cancer and neurodegeneration.

The role of N-Boc-DL-phenylalaninol in enzyme engineering has also been explored recently. By incorporating this compound into enzyme active sites through site-directed mutagenesis, researchers have been able to alter catalytic properties and substrate specificity. This approach has broad implications for biotechnology and drug development, offering a means to engineer enzymes with novel functionalities for industrial or medical applications.

Furthermore, N-Boc-DL-phenylalaninol has found applications in chiral catalysis and asymmetric synthesis. The presence of a chiral center at the phenylalanine residue allows for asymmetric transformations under mild conditions using organometallic catalysts or biocatalysts. Such methods are highly valued in pharmaceutical synthesis due to their atom economy and environmental sustainability. Recent breakthroughs in asymmetric hydrogenation have demonstrated that derivatives of N-Boc-DL-phenylalaninol can be converted into enantiomerically enriched products with high yields and selectivity.

The versatility of N-Boc-DL-phenylalaninol extends to its use as a precursor in peptidomimetic design. Peptidomimetics are synthetic analogs of natural peptides that mimic their biological activity but with improved pharmacokinetic properties. By modifying the backbone or side chains of peptides using N-Boc-DL-phenylalaninol, researchers can develop compounds with enhanced stability, bioavailability, and target specificity. This approach has been particularly successful in designing inhibitors targeting bacterial proteases or viral proteases, offering new strategies against infectious diseases.

In conclusion, N-Boc-DL-phenylalaninol (CAS No. 145149-48-0) represents a cornerstone compound in modern pharmaceutical chemistry and biochemical research. Its unique structural features, combined with its stability and reactivity under various conditions, make it an indispensable tool for synthetic chemists and biologists alike. As research continues to uncover new applications for this compound, its importance in drug discovery and molecular biology is expected to grow even further.